Cas no 1261953-88-1 (5-(4-Formylphenyl)-2-methoxynicotinic acid)

• Product Name: 5-(4-Formylphenyl)-2-methoxynicotinic acid
• CAS No: 1261953-88-1
• MF: C₁₄H₁₁NO₄
• MW: 257.241443872452
• MDL: MFCD18316856
• CID: 2765755
• PubChem ID: 53222666
• Update Time: 2025-04-21

5-(4-Formylphenyl)-2-methoxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• 1261953-88-1
• 5-(4-FORMYLPHENYL)-2-METHOXYNICOTINIC ACID
• DTXSID20687039
• 5-(4-Formylphenyl)-2-methoxynicotinic acid, 95%
• SCHEMBL2554054
• MFCD18316856
• 5-(4-Formylphenyl)-2-methoxynicotinic acid

• MDL： MFCD18316856
• Inchi： 1S/C14H11NO4/c1-19-13-12(14(17)18)6-11(7-15-13)10-4-2-9(8-16)3-5-10/h2-8H,1H3,(H,17,18)
• InChI Key： AUDWLYHNZBKNRZ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=O)O)C=C(C=N1)C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 257.06880783Da
• Monoisotopic Mass: 257.06880783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.5Ų